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Compound of Interest

Compound Name: 5-Benzylamino-1-pentanol

Cat. No.: B182403 Get Quote

An In-depth Technical Guide to the Safety and Hazards of 5-Benzylamino-1-pentanol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is based on publicly available data. A comprehensive Safety Data Sheet (SDS) for 5-
Benzylamino-1-pentanol was not found in the public domain. All users should consult a

complete, manufacturer-provided SDS and conduct their own risk assessment before handling

this chemical.

Introduction
5-Benzylamino-1-pentanol (CAS No: 2937-99-7) is an organic compound used as a building

block in organic synthesis, particularly in the pharmaceutical and chemical industries. Its

bifunctional nature, containing both a secondary amine and a primary alcohol, makes it a

versatile intermediate. This guide provides a summary of the known safety and hazard

information for this compound, compiled from various chemical databases and supplier

information.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 5-Benzylamino-1-
pentanol. This data is essential for understanding its behavior under various laboratory

conditions.
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Property Value Source(s)

Molecular Formula C₁₂H₁₉NO [1][2][3]

Molecular Weight 193.29 g/mol [1][3]

Appearance
Colorless to light orange/yellow

clear liquid
[1]

Boiling Point 312.26 °C at 760 mmHg [2]

Density 0.993 g/cm³ [2]

Flash Point 100.75 °C [2]

Refractive Index 1.523 [2]

Vapor Pressure 0 mmHg at 25 °C [2]

Purity >98.0% [1]

Hazard Identification and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

5-Benzylamino-1-pentanol is classified as a hazardous substance. The primary hazards are

related to skin and eye irritation.

GHS Hazard Classification
Hazard Class Category GHS Code Description

Skin

Corrosion/Irritation
Category 2 H315 Causes skin irritation

Serious Eye

Damage/Eye Irritation
Category 2 H319

Causes serious eye

irritation

Source: European Chemicals Agency (ECHA) C&L Inventory[3]

GHS Pictograms and Signal Word
Pictogram:
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alt text

Signal Word:Warning[3]

Hazard Statements (H-Statements)
H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

Precautionary Statements (P-Statements)
A comprehensive list of precautionary statements is provided by the ECHA. Key statements

include:

P264: Wash skin thoroughly after handling.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

P332+P313: If skin irritation occurs: Get medical advice/attention.[3]

P337+P313: If eye irritation persists: Get medical advice/attention.[3]

P362+P364: Take off contaminated clothing and wash it before reuse.[3]

Handling, Storage, and Emergency Procedures
Due to the lack of a complete SDS, detailed experimental protocols for safety assessments are

not available. The following sections provide general guidance based on the known hazards.

Safe Handling Workflow
Proper handling is crucial to minimize exposure and risk. The workflow below outlines the key

steps for safely using 5-Benzylamino-1-pentanol in a laboratory setting.
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Caption: General workflow for safely handling 5-Benzylamino-1-pentanol.

Storage Requirements
Store in a cool, dark place, preferably below 15°C.

The compound is reported to be air sensitive. It is recommended to store under an inert gas

atmosphere (e.g., nitrogen or argon).

Keep containers tightly closed and in a dry, well-ventilated area.

Emergency Response for Spills and Exposure
In the event of an accidental release or exposure, immediate and appropriate action is critical.

The logical flow for responding to such an incident is outlined below.
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Caption: Logical workflow for responding to a chemical spill or exposure incident.

Toxicological Information
No quantitative toxicological data, such as LD50 (median lethal dose) or LC50 (median lethal

concentration) values, were found in the publicly available literature for 5-Benzylamino-1-
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pentanol. The primary known toxicological effects are irritation to the skin and eyes upon direct

contact.

Conclusion
5-Benzylamino-1-pentanol is a chemical intermediate that must be handled with care. The

primary hazards identified are skin and eye irritation. It is also noted to be air-sensitive,

requiring specific storage conditions. All personnel should wear appropriate personal protective

equipment, including chemical-resistant gloves, safety goggles, and a lab coat, and should

handle the material in a well-ventilated fume hood. Due to the limited publicly available safety

data, a cautious approach is warranted, and users must consult the full SDS provided by the

supplier before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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